Cas no 143798-73-6 (4-Chloro-3,5-dimethylpyridine)
4-Chloro-3,5-dimethylpyridine is a heterocyclic organic compound with the molecular formula C7H8ClN. This pyridine derivative features chloro and methyl substituents at the 4, 3, and 5 positions, imparting unique reactivity and steric properties. It serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients and fine chemicals. The electron-withdrawing chloro group enhances its electrophilic character, while the methyl groups contribute to stability and influence regioselectivity in further functionalization. Its high purity and well-defined structure make it valuable for precise synthetic applications, including cross-coupling reactions and nucleophilic substitutions. The compound is typically supplied as a crystalline solid with consistent quality for research and industrial use.
4-Chloro-3,5-dimethylpyridine structure
Product Name:4-Chloro-3,5-dimethylpyridine
CAS No:143798-73-6
MF:C7H8ClN
MW:141.598120689392
MDL:MFCD09264043
CID:108508
PubChem ID:10997126
Update Time:2025-07-02
4-Chloro-3,5-dimethylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3,5-dimethylpyridine
- Pyridine, 4-chloro-3,5-dimethyl- (9CI)
- Pyridine,4-chloro-3,5-dimethyl-
- 4-Chloro-3,5-Dimethyl-Pyridine
- Pyridine,4-chloro-3,5-diMethyl
- AKOS006330694
- AB6822
- CS-0169608
- AS-44801
- A808111
- SB33634
- AB50483
- AC-28217
- 4-chloro-3,5-lutidine
- SCHEMBL1938616
- DTXSID70932107
- PYRIDINE, 4-CHLORO-3,5-DIMETHYL-
- KQZPYCAYJQTSMV-UHFFFAOYSA-N
- 143798-73-6
- FT-0729837
- J-524106
- EN300-735856
- MFCD09264043
- DB-094798
- DB-065880
-
- MDL： MFCD09264043
- Inchi： 1S/C7H8ClN/c1-5-3-9-4-6(2)7(5)8/h3-4H,1-2H3
- InChI Key： KQZPYCAYJQTSMV-UHFFFAOYSA-N
- SMILES： ClC1C(=CN=CC=1C)C
Computed Properties
- Exact Mass: 141.03500
- Monoisotopic Mass: 141.0345270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 84.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 2.35180
4-Chloro-3,5-dimethylpyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Chloro-3,5-dimethylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 044746-250mg |
4-Chloro-3,5-dimethylpyridine |
143798-73-6 | 95% | 250mg |
￡224.00 | 2022-03-01 | |
| Fluorochem | 044746-1g |
4-Chloro-3,5-dimethylpyridine |
143798-73-6 | 95% | 1g |
￡561.00 | 2022-03-01 | |
| Fluorochem | 044746-5g |
4-Chloro-3,5-dimethylpyridine |
143798-73-6 | 95% | 5g |
￡1961.00 | 2022-03-01 | |
| Chemenu | CM173152-1g |
4-Chloro-3,5-dimethylpyridine |
143798-73-6 | 95% | 1g |
$430 | 2021-08-05 | |
| abcr | AB450914-250 mg |
4-Chloro-3,5-dimethylpyridine |
143798-73-6 | 250MG |
€486.10 | 2022-03-02 | ||
| abcr | AB450914-1 g |
4-Chloro-3,5-dimethylpyridine |
143798-73-6 | 1g |
€1,166.40 | 2022-03-02 | ||
| Chemenu | CM173152-1g |
4-Chloro-3,5-dimethylpyridine |
143798-73-6 | 95% | 1g |
$1014 | 2022-06-12 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R0425-1g |
4-Chloro-3,5-dimethyl-pyridine |
143798-73-6 | 96% | 1g |
4070.6CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R0425-5g |
4-Chloro-3,5-dimethyl-pyridine |
143798-73-6 | 96% | 5g |
16282.41CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R0425-500mg |
4-Chloro-3,5-dimethyl-pyridine |
143798-73-6 | 96% | 500mg |
2459.32CNY | 2021-05-08 |
4-Chloro-3,5-dimethylpyridine Related Literature
-
1. Nucleophilic displacements in substituted pyridine N-oxides. Part I. Kinetics of the reactions between sodium ethoxide and 2- and 4-bromo-, 4-chloro-, 2-, 3-, and 4-nitro-, 4-chloro-3,5-dimethyl-, and 3,5-dimethyl-4-nitro-pyridine 1-oxide in anhydrous ethanolR. M. Johnson J. Chem. Soc. B 1966 1058
143798-73-6 (4-Chloro-3,5-dimethylpyridine) Related Products
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- 485828-90-8(4-chloro-3-(chloromethyl)pyridine)
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- 727429-31-4(Pyridine,4-chloro-3-methyl-5-phenyl-)
- 189449-56-7(4-chloro-3-(chloromethyl)pyridine hydrochloride)
- 27353-36-2(4,4'-Dichloro-3,3'-bipyridine)
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